(4-Morpholin-4-ylphenyl)-(3-pyridin-4-yloxyazetidin-1-yl)methanone
Overview
Description
(4-Morpholin-4-ylphenyl)-(3-pyridin-4-yloxyazetidin-1-yl)methanone is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful in a variety of research applications.
Mechanism of Action
The mechanism of action of (4-Morpholin-4-ylphenyl)-(3-pyridin-4-yloxyazetidin-1-yl)methanone is not fully understood, but it is believed to act as a modulator of certain neurotransmitters in the brain. This makes it useful for studying the effects of these neurotransmitters on various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. These include changes in the levels of certain neurotransmitters in the brain, as well as alterations in various physiological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (4-Morpholin-4-ylphenyl)-(3-pyridin-4-yloxyazetidin-1-yl)methanone in lab experiments is its specificity. This compound has been found to have a high degree of specificity for certain neurotransmitters, which makes it useful for studying the effects of these neurotransmitters on various physiological processes. However, one of the limitations of using this compound is its cost. The synthesis of this compound is not a trivial process, and it can be expensive to obtain.
Future Directions
There are a number of future directions for research on (4-Morpholin-4-ylphenyl)-(3-pyridin-4-yloxyazetidin-1-yl)methanone. One area of research is in the development of new compounds that are similar in structure to this compound but have different properties. Another area of research is in the development of new methods for synthesizing this compound that are more efficient and cost-effective. Finally, there is a need for further research on the mechanism of action of this compound and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of (4-Morpholin-4-ylphenyl)-(3-pyridin-4-yloxyazetidin-1-yl)methanone involves a multi-step process that includes the use of various reagents and catalysts. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the synthesis of this compound is not a trivial process and requires a high degree of expertise.
Scientific Research Applications
(4-Morpholin-4-ylphenyl)-(3-pyridin-4-yloxyazetidin-1-yl)methanone has been studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where this compound has been found to have potential as a tool for studying the brain.
Properties
IUPAC Name |
(4-morpholin-4-ylphenyl)-(3-pyridin-4-yloxyazetidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c23-19(22-13-18(14-22)25-17-5-7-20-8-6-17)15-1-3-16(4-2-15)21-9-11-24-12-10-21/h1-8,18H,9-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCDLPLMPRJQNFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)C(=O)N3CC(C3)OC4=CC=NC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Methyl-2-[4-(methylsulfanyl)styryl]pyridinium iodide](/img/structure/B2983958.png)
![N-(3-fluorophenyl)-3-methyl-N-(4-vinylbenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide](/img/structure/B2983961.png)
![4-{3-hydroxy-2-oxo-4-(phenylsulfonyl)-5-[4-(propan-2-yl)phenyl]-2,5-dihydro-1H-pyrrol-1-yl}benzamide](/img/structure/B2983963.png)
![3-[(2-chlorophenyl)methyl]-1-methyl-9-(4-phenoxyphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2983967.png)
![N-(2,6-dimethylphenyl)-2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide](/img/structure/B2983969.png)
![(E)-3-hydroxy-16-(4-methoxybenzylidene)-10,13-dimethyltetradecahydro-1H-cyclopenta[a]phenanthren-17(2H)-one](/img/structure/B2983970.png)
![(Z)-N-(3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(4-isopropylphenyl)acetamide](/img/structure/B2983973.png)
![2-[2-(3-methoxyphenyl)-4-oxo-3,4-dihydro-5H-pyrido[2,3-b][1,4]diazepin-5-yl]-N-(3,4,5-trimethoxyphenyl)acetamide](/img/structure/B2983976.png)
